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Compound Name: 2,6-Dimethyl-3-nitrobenzaldehyde
CAS No.: 179554-17-7
Cat. No.: B2496405
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Executive Summary & Chemical Profile

2,6-Dimethyl-3-nitrobenzaldehyde (CAS 179554-17-7) is a specialized aromatic scaffold
characterized by a unique "push-pull" electronic structure and significant steric crowding. Unlike
the more common 3-nitrobenzaldehyde, the presence of methyl groups at the 2- and 6-
positions creates a steric blockade around the aldehyde functionality.

In materials science, this compound serves two critical roles:

e Precursor for Sterically Hindered Ligands: It is a key building block for "fence-type" Schiff
base ligands used in olefin polymerization catalysts and metal-organic frameworks (MOFs),
where steric bulk prevents catalyst deactivation.

e Functional Monomer Synthesis: Upon reduction, it yields 3-amino-2,6-
dimethylbenzaldehyde, a precursor for conductive polymers (polyanilines) and high-
performance polyimides requiring twisted, non-planar backbone geometries to enhance
solubility and processability.
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Property Specification

IUPAC Name 2,6-Dimethyl-3-nitrobenzaldehyde
CAS Number 179554-17-7

Molecular Formula CoHoNO3

Molecular Weight 179.17 g/mol

Appearance Pale yellow to orange crystalline solid

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility

Water

Carbonyl condensation (Schiff base), Nitro
Key Reactivity reduction, Nucleophilic aromatic substitution

(minor)

Core Applications in Materials Science
Application A: Sterically Hindered Schiff Base Ligands
(Catalysis & MOFs)

The 2,6-dimethyl substitution pattern is chemically significant because it forces substituents at
the imine (C=N) position out of planarity. When used to synthesize Salen or diimine ligands,
this "ortho-effect" creates a protective pocket around the metal center.

e Mechanism: The methyl groups restrict rotation around the Aryl-C bond, locking the ligand in
a specific conformation. This is vital for stereoselective polymerization catalysts (e.g.,
Brookhart-type catalysts) where the ligand geometry dictates the tacticity of the resulting
polymer.

o Material Outcome: Production of highly isotactic polypropylene or specialized polyethylene
grades.

Application B: Precursor for "Twisted" Conductive
Polymers
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Standard polyanilines and polyimides often suffer from poor solubility due to strong

stacking.

e Innovation: Reducing the nitro group to an amine allows the polymerization of 2,6-dimethyl-
3-aminobenzaldehyde derivatives. The steric clash of the methyl groups disrupts planar
stacking, increasing solubility in organic solvents without destroying the electronic
conjugation along the backbone.

o Use Case: Solution-processable hole-transport layers in OLEDs or organic photovoltaics
(OPVs).

Experimental Protocols

Note: These protocols are designed for high-purity synthesis and materials integration.
Standard safety precautions for handling nitro-aromatics (potential explosivity, toxicity) must be
observed.

Protocol 1: Regioselective Synthesis of 2,6-Dimethyl-3-
hitrobenzaldehyde

While available commercially, in-house synthesis is often required to ensure fresh, oxidation-
free aldehyde groups. This protocol uses a controlled nitration of 2,6-dimethylbenzaldehyde.

Reaction Logic: The aldehyde group is meta-directing.[1] The methyl groups are ortho/para-
directing. Position 3 is meta to the aldehyde and ortho to a methyl group, making it the
electronically favored site for electrophilic aromatic substitution.

Materials:
e 2,6-Dimethylbenzaldehyde (10.0 g, 74.5 mmol)
o Potassium Nitrate (KNOs) (8.3 g, 82 mmol)

e Sulfuric Acid (H2S0Oa4), conc. (50 mL)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2496405/docs?utm_src=pdf-body#application-note-2-6-dimethyl-3-nitrobenzaldehyde-in-advanced-materials-synthesis
https://www.benchchem.com/product/b2496405/docs?utm_src=pdf-body#application-note-2-6-dimethyl-3-nitrobenzaldehyde-in-advanced-materials-synthesis
https://www.sarchemlabs.com/understanding-the-role-of-m-nitrobenzaldehyde-in-organic-synthesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Dichloromethane (DCM) (Extraction solvent)
Step-by-Step Methodology:

o Acid Preparation: In a 250 mL 3-neck round-bottom flask equipped with a thermometer and
magnetic stir bar, cool 50 mL of conc. H2SOa4 to 0°C using an ice/salt bath.

 Nitrating Agent: Slowly add KNOs portion-wise over 15 minutes. Stir until fully dissolved.
Rationale: Generating the nitronium ion (NO2%) in situ is gentler than using fuming nitric acid.

» Addition: Dissolve 2,6-dimethylbenzaldehyde in a minimal amount of H2SOa4 (or add neat if
liquid) and add dropwise to the nitration mixture. Crucial: Maintain internal temperature
below 5°C to prevent dinitration or oxidation of the aldehyde.

e Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 3 hours.
Monitor by TLC (20% EtOAc/Hexane).

e Quenching: Pour the reaction mixture carefully onto 300 g of crushed ice. A yellow
precipitate will form.

o Work-up: Extract the aqueous slurry with DCM (3 x 50 mL). Wash combined organics with
saturated NaHCOs (until neutral) and brine.

o Purification: Dry over anhydrous MgSQOa4 and concentrate in vacuo. Recrystallize from
Ethanol/Water (9:1) to obtain pale yellow needles.

Protocol 2: Synthesis of Sterically Hindered Diimine
Ligand (Material Precursor)

This protocol describes coupling the aldehyde with a diamine to form a ligand scaffold for
catalyst synthesis.

Materials:
e 2,6-Dimethyl-3-nitrobenzaldehyde (2.0 eq)

e 1 2-Diaminocyclohexane (1.0 eq) (or ethylene diamine)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2496405/docs?utm_src=pdf-body#application-note-2-6-dimethyl-3-nitrobenzaldehyde-in-advanced-materials-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Ethanol (anhydrous)

e Formic acid (catalytic)

Methodology:

o Dissolve 1,2-diaminocyclohexane in anhydrous ethanol under N2 atmosphere.
e Add 2,6-Dimethyl-3-nitrobenzaldehyde (solid) in one portion.

e Add 2 drops of formic acid.

» Reflux at 80°C for 6 hours. The solution will darken as the Schiff base forms.

o Cool to 0°C. The ligand typically precipitates as a yellow/orange solid.

 Filter and wash with cold ethanol. Validation: Check IR for disappearance of C=0 stretch
(1700 cm~1) and appearance of C=N stretch (1620-1640 cm~1).

Visualization of Workflows

The following diagram illustrates the synthetic pathway from the precursor to the functional
material applications.
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Figure 1: Synthetic workflow transforming 2,6-dimethylbenzaldehyde into functional material
scaffolds.
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Troubleshooting & Optimization

e Issue: Low Yield in Nitration.

o Cause: Temperature exceeded 10°C, leading to oxidation of CHO to COOH (benzoic acid
derivative).

o Fix: Strictly control addition rate; ensure internal temp < 5°C.
« Issue: Oil formation during Ligand Synthesis.
o Cause: Incomplete condensation or presence of water.

o Fix: Use a Dean-Stark trap to remove water azeotropically if using toluene, or add
molecular sieves to the ethanol reaction.

o Safety Note: Nitro-benzaldehydes are potentially shock-sensitive if dry and impure. Store in
a cool, dark place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. sarchemlabs.com [sarchemlabs.com]

e To cite this document: BenchChem. [Application Note: 2,6-Dimethyl-3-nitrobenzaldehyde in
Advanced Materials Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2496405/docs#application-note-2-6-dimethyl-3-
nitrobenzaldehyde-in-advanced-materials-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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